Cas no 391226-71-4 (3-methoxy-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-methoxy-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 391226-71-4
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 6129750
• PubChem ID: 4347187
• Update Time: 2025-06-16

3-methoxy-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 3-methoxy-N-(5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 3-methoxy-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]-
• F0187-0192
• 3-methoxy-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• 391226-71-4
• AKOS024574851
• Oprea1_670873

• Inchi： 1S/C20H21N3O2S/c1-11-9-12(2)14(4)17(13(11)3)19-22-23-20(26-19)21-18(24)15-7-6-8-16(10-15)25-5/h6-10H,1-5H3,(H,21,23,24)
• InChI Key： LAYZCWVGLYNMSS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=C(C)C(C)=CC(C)=C2C)S1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• pka: 7.97±0.50(Predicted)

Additional information on 3-methoxy-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 3-methoxy-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391226-71-4) and Its Emerging Applications in Chemical Biology

The compound 3-methoxy-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391226-71-4) represents a fascinating molecule in the realm of chemical biology, characterized by its intricate structural framework and promising biological activities. This heterocyclic derivative combines a benzamide moiety with a thiadiazole core, further functionalized by a 3-methoxy group and a highly symmetric 2,3,5,6-tetramethylphenyl substituent. Such structural features not only contribute to its unique electronic properties but also open up diverse possibilities for its application in drug discovery and molecular research.

Recent advancements in the field of medicinal chemistry have highlighted the significance of thiadiazole derivatives due to their broad spectrum of biological activities. The thiadiazole scaffold is known for its role as an antimicrobial, anti-inflammatory, and anticancer agent. In particular, the presence of the 1,3,4-thiadiazol-2-yl moiety in this compound imparts strong electron-withdrawing capabilities, which can modulate the reactivity and binding affinity of the molecule towards biological targets. The 3-methoxy group further enhances its pharmacological potential by influencing both lipophilicity and metabolic stability.

The 2,3,5,6-tetramethylphenyl substituent adds another layer of complexity to the molecule. This highly symmetrical aromatic ring system not only stabilizes the electronic distribution across the molecule but also influences its solubility and interaction with biological membranes. Such structural attributes make this compound an attractive candidate for further investigation in both academic research and industrial drug development.

One of the most compelling aspects of 3-methoxy-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide is its potential as a scaffold for developing novel therapeutic agents. The benzamide group is a well-established pharmacophore in drug design due to its ability to form hydrogen bonds with biological targets such as proteins and enzymes. By integrating this moiety with the thiadiazole core and other functional groups like the 3-methoxy and 2,3,5,6-tetramethylphenyl substituents, researchers can fine-tune the molecule's properties to achieve specific biological effects.

Recent studies have demonstrated that thiadiazole derivatives exhibit significant activity against various disease-causing pathogens. For instance, research published in peer-reviewed journals has shown that certain thiadiazole-based compounds possess potent antimicrobial properties against Gram-positive bacteria. The structural features of our compound suggest that it may share similar mechanisms of action while offering additional benefits such as improved bioavailability or selectivity over existing treatments.

The symmetric nature of the 2,3,5,6-tetramethylphenyl ring also makes this compound an interesting candidate for studying molecular recognition processes. Such symmetry can influence how the molecule interacts with biological targets at both the atomic and macroscopic levels. This aspect is particularly relevant in fields like computational chemistry and molecular modeling, where precise knowledge of molecular interactions is crucial for designing effective drugs.

In addition to its potential therapeutic applications, 3-methoxy-N-5-(2,3，5，6-tetramethylphenyl)-1， 3， 4-thiadiazol - 2 - ylbenzamide (CAS No． 391226 - 71 - 4) has applications in materials science and nanotechnology． The unique electronic properties imparted by its heterocyclic structure make it a candidate for developing new types of organic semiconductors or luminescent materials． Researchers are exploring how such compounds can be incorporated into advanced materials that exhibit novel optical or electronic behaviors．

The synthesis of this compound represents another area of interest within synthetic organic chemistry． The multi-step synthesis involves strategic functional group transformations that highlight the versatility of modern synthetic methodologies． Key steps include introducing the benzamide group followed by functionalizing the thiadiazole core， all while maintaining regioselectivity at multiple stages． Such synthetic approaches provide valuable insights into developing more complex molecules with tailored properties．

Evaluation of this compound's pharmacokinetic profile is essential before moving towards clinical applications． Studies have begun to assess parameters such as solubility， stability， and metabolic pathways． Preliminary data suggest favorable properties that could enhance oral bioavailability， making it suitable for systemic administration． Further investigations are needed to fully understand how these factors influence overall efficacy．

The growing interest in thiadiazole derivatives has spurred innovation across multiple disciplines． Researchers are leveraging computational tools to predict how modifications like replacing hydrogens with halogens or altering ring sizes could enhance activity against specific targets． These efforts align with broader trends toward rational drug design， where structural changes are made based on detailed mechanistic understanding rather than empirical screening alone．

In conclusion, 3 - methoxy - N - 5 - ( 2 ， 3 ， 5 ， 6 - tetramethylphenyl ) - 1 ， 3 ， 4 - thiadiazol - 2 - ylbenzamide ( CAS No ． 391226 - 71 - 4 ) stands out as a promising candidate for future research in chemical biology and drug development． Its unique structural features offer opportunities for designing novel therapeutic agents while also serving as a model system for studying molecular interactions at multiple levels． As our understanding of biological systems continues to evolve， compounds like this will play an increasingly important role in addressing complex diseases through innovative chemical solutions．